Cas no 2402789-08-4 ((1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2402789-08-4
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5357098
• Update Time: 2025-05-21

(1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid
• Z3913271347
• rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C20H19NO4/c1-12-10-20(12,18(22)23)21-19(24)25-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,21,24)(H,22,23)/t12-,20-/m1/s1
• InChI Key： DQIWDIWPUDVOMP-MPBGBICISA-N
• SMILES： OC([C@]1(C[C@H]1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6

Additional information on (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid

Introduction to (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic Acid

Introduction

The compound (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid with CAS No. 2402789-08-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in the synthesis of complex molecules and in the study of biological systems. The cyclopropane ring, fluorenylmethoxycarbonyl (Fmoc) group, and carboxylic acid moiety are key structural elements that contribute to its versatility and reactivity.

Structural Features and Synthesis

The molecule's core structure is a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. The stereochemistry at the 1R and 2R positions is critical, as it determines the compound's physical properties and reactivity. The Fmoc group, a well-known protecting group in peptide synthesis, is attached to the nitrogen atom at position 1. This group plays a crucial role in controlling the reactivity of the amino group during synthetic procedures. The presence of a methyl group at position 2 adds further complexity to the molecule, influencing its steric properties and potential interactions in biological systems.

The synthesis of this compound involves a series of carefully designed reactions, including alkylation, oxidation, and protection/deprotection steps. Recent advancements in asymmetric synthesis have enabled the construction of the (1R,2R) stereochemistry with high enantioselectivity. Researchers have employed various catalysts, such as proline-derived ligands and transition metal complexes, to achieve this challenging stereochemical outcome. These methods have been documented in several high-impact journals, highlighting their significance in organic synthesis.

Applications in Pharmaceutical Research

The compound has found applications in drug discovery and development due to its unique properties. The Fmoc group makes it an ideal candidate for use in peptide coupling reactions, where it serves as a temporary protecting group for amino acids. Its ability to undergo selective deprotection under mild conditions has made it a cornerstone in solid-phase peptide synthesis (SPPS). Recent studies have explored its use in the synthesis of bioactive peptides and protein mimetics, which hold promise for treating various diseases.

Beyond peptide synthesis, the compound has been utilized as a building block for constructing complex natural products. Its cyclopropane ring provides a rigid framework that can be functionalized with diverse substituents, enabling the creation of molecules with intricate architectures. For instance, researchers have employed this compound to synthesize analogs of bioactive natural products, such as alkaloids and terpenoids.

Recent Research Developments

In recent years, there has been growing interest in understanding the biological activity of this compound and its derivatives. Studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases. These findings have opened new avenues for exploring its potential as a lead compound in anticancer drug development.

Moreover, advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. Molecular docking studies have revealed that the Fmoc group and cyclopropane ring contribute significantly to binding affinity and selectivity. These insights are guiding efforts to optimize the compound's pharmacokinetic properties for therapeutic applications.

Conclusion

In summary, (1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid is a versatile and valuable molecule with wide-ranging applications in organic synthesis and pharmaceutical research. Its unique structure, stereochemistry, and functional groups make it an indispensable tool for constructing complex molecules with desired biological activities. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing drug discovery and chemical science.